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Compound of Interest

Compound Name: Schineolignin B

Cat. No.: B12105311

For researchers, scientists, and drug development professionals, this document provides an in-
depth exploration of the natural sources, isolation, and biological activities of Schineolignin B,
a dibenzocyclooctadiene lignan with significant therapeutic potential.

Introduction

Schineolignin B, a member of the bioactive dibenzocyclooctadiene lignan family, has
garnered interest for its potential pharmacological applications. It is important to note that in
scientific literature, the closely related and extensively studied compound, Schisandrin B,
shares a similar core structure and is often the subject of research into the biological activities
of this class of lignans. This guide will primarily focus on the natural sources and biological
activities attributed to Schisandrin B and related lignans, which are presumed to be
representative of Schineolignin B. The primary natural source identified for this class of
compounds is Kadsura longipedunculata.

Natural Sources of Dibenzocyclooctadiene Lighans

Kadsura longipedunculata, an evergreen climbing shrub native to southwest China, is a well-
documented and rich source of a diverse array of lignans, including numerous
dibenzocyclooctadiene lignans.[1][2] While the specific quantification of Schineolignin B is not
extensively reported, the plant is known to produce a significant quantity of related lignans.

Quantitative Data on Lighan Content
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The concentration of specific lignans in Kadsura longipedunculata can vary depending on the
part of the plant, geographical location, and harvesting time. While specific yield data for
Schineolignin B is limited, the following table summarizes the presence of various
dibenzocyclooctadiene lignans isolated from Kadsura species, providing a comparative context
for expected yields.

Lignan Compound Plant Source Plant Part Reference
) ] Kadsura N
Longipedunins A, B, C ] Not Specified [3]
longipedunculata
Benzoyl- Kadsura N
) ) ] Not Specified [3]
binankadsurin A longipedunculata
Acetyl-binankadsurin Kadsura N
] Not Specified [3]
A longipedunculata
o Kadsura
R(+)-wuweizisu C ) Roots and Stems [4]
longipedunculata
] Kadsura
Kadsuranin ] Roots and Stems [4]
longipedunculata
o Kadsura
R(+)-gomisin M (1) ] Roots and Stems [4]
longipedunculata
Kadheterins A-H Kadsura heteroclita Stems [5]
Kadsuphilins A, B Kadsura philippinensis  Aerial Parts [6]
Kadsuindutains A-E Kadsura induta Stems [7]

Experimental Protocols: Isolation and Identification

The isolation and structural elucidation of dibenzocyclooctadiene lignans like Schineolignin B
from Kadsura longipedunculata typically involve a multi-step process combining extraction,
chromatography, and spectroscopy.

General Experimental Workflow
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Plant Material Collection and Preparation
(e.g., roots and stems of Kadsura longipedunculata)

Drying and grinding

Extraction
(e.g., with ethanol or methanol)

Solvent evaporation and suspension in water

Partitioning
(e.g., with ethyl acetate)

Fractionation
Column Chromatography
(e.g., silica gel, Sephadex LH-20)

Further purification of fractions

Greparative High-Performance Liquid Chromatography (HPLCD

Isolation of pure compound

Purity Assessment
(Analytical HPLC)

If pure

Structure Elucidation

Spectroscopic Analysis
(NMR: 1H, 13C, COSY, HMBC, HSQC; X-ray Crystallography (optional)
MS: HRESIMS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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